Desmethyldoxepin hydrochloride, (Z)-
Desmethyldoxepin hydrochloride, (Z)-
A metabolite of Doxepin.
Brand Name:
Vulcanchem
CAS No.:
2887-91-4
VCID:
VC0195830
InChI:
InChI=1S/C18H19NO.ClH/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18;/h2-5,7-11,19H,6,12-13H2,1H3;1H/b16-10-;
SMILES:
CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl
Molecular Formula:
C18H19NO·HCl
Molecular Weight:
301.8 g/mol
Desmethyldoxepin hydrochloride, (Z)-
CAS No.: 2887-91-4
Impurities
VCID: VC0195830
Molecular Formula: C18H19NO·HCl
Molecular Weight: 301.8 g/mol
Purity: > 95%
| CAS No. | 2887-91-4 |
|---|---|
| Product Name | Desmethyldoxepin hydrochloride, (Z)- |
| Molecular Formula | C18H19NO·HCl |
| Molecular Weight | 301.8 g/mol |
| IUPAC Name | (3Z)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C18H19NO.ClH/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18;/h2-5,7-11,19H,6,12-13H2,1H3;1H/b16-10-; |
| Standard InChIKey | GNPPEZGJRSOKRE-HYMQDMCPSA-N |
| Isomeric SMILES | CNCC/C=C\1/C2=CC=CC=C2COC3=CC=CC=C31.Cl |
| SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl |
| Canonical SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31.Cl |
| Appearance | White to Off-White Solid |
| Melting Point | 210-218°C |
| Description | A metabolite of Doxepin. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 1225-56-5 (Parent) |
| Synonyms | 3-(Dibenz[b,e]oxepin-11(6H)-ylidene)-N-methyl-1-propanamine; ∆11(6H),γ-[3-(Methylamino)propylidene]dibenz[b,e]oxepine Hydrochloride; Desmethyldoxepine Hydrochloride |
| PubChem Compound | 6433350 |
| Last Modified | Nov 11 2021 |
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